2-methyl-N-1-naphthyl-3-furamide

• IUPAC Name: 2-methyl-N-naphthalen-1-ylfuran-3-carboxamide
• InChI: InChI=1S/C16H13NO2/c1-11-13(9-10-19-11)16(18)17-15-8-4-6-12-5-2-3-7-14(12)15/h2-10H,1H3,(H,17,18)
• InChI Key: WBDRUIASTAIQBB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CO1)C(=O)NC2=CC=CC3=CC=CC=C32
• Molecular Formula: C16H13NO2
• Molecular Weight: 251.28 g/mol

Description

2-methyl-N-1-naphthyl-3-furamide (MNFA) is a synthetic compound that has gained significant attention in the scientific community due to its unique properties and potential applications. MNFA belongs to the class of compounds known as musk fragrances, which are widely used in the cosmetic and fragrance industries. However, recent research has shown that MNFA has several other potential uses, including in the field of scientific research.

Mechanism of Action

2-methyl-N-1-naphthyl-3-furamide's mechanism of action involves binding to the orthosteric site of the M2 muscarinic receptor. This binding leads to the activation of the receptor, which in turn triggers a downstream signaling cascade that ultimately leads to the physiological effects associated with muscarinic receptor activation.
Biochemical and Physiological Effects:
Activation of muscarinic receptors by 2-methyl-N-1-naphthyl-3-furamide leads to several biochemical and physiological effects, including the inhibition of adenylate cyclase activity, the activation of potassium channels, and the inhibition of calcium channels. These effects ultimately lead to the relaxation of smooth muscle and the inhibition of glandular secretion.

Advantages and Limitations for Lab Experiments

2-methyl-N-1-naphthyl-3-furamide has several advantages for use in lab experiments, including its high selectivity for the M2 muscarinic receptor and its ability to bind to the receptor with high affinity. However, 2-methyl-N-1-naphthyl-3-furamide's limitations include its relatively low potency and its potential for off-target effects.

Future Directions

There are several future directions for the use of 2-methyl-N-1-naphthyl-3-furamide in scientific research, including the development of more potent analogs and the study of its effects on other muscarinic receptor subtypes. Additionally, 2-methyl-N-1-naphthyl-3-furamide may have potential applications in the treatment of various diseases, including asthma and chronic obstructive pulmonary disease (COPD), which are characterized by the contraction of smooth muscle. Further research is needed to fully understand 2-methyl-N-1-naphthyl-3-furamide's potential in these areas.

Synthesis Methods

2-methyl-N-1-naphthyl-3-furamide can be synthesized through several methods, including the Friedel-Crafts acylation of 2-methylnaphthalene with furan-2-carboxylic acid chloride. The reaction yields 2-methyl-N-1-naphthyl-3-furamide as a white crystalline solid, which can be purified through recrystallization.

Scientific Research Applications

2-methyl-N-1-naphthyl-3-furamide has been used in several scientific research applications, including as a ligand for the study of muscarinic acetylcholine receptors. Muscarinic receptors are a type of G protein-coupled receptor that plays a crucial role in the regulation of various physiological processes, including the contraction of smooth muscle and the secretion of glandular tissue. 2-methyl-N-1-naphthyl-3-furamide has been shown to bind selectively to the M2 subtype of muscarinic receptors, making it a valuable tool for the study of these receptors.